Cas no 1199774-56-5 (2-(3-chloro-4-fluorophenyl)ethyl(methyl)amine)

• Product Name: 2-(3-chloro-4-fluorophenyl)ethyl(methyl)amine
• CAS No: 1199774-56-5
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 5776602
• PubChem ID: 79002423
• Update Time: 2025-06-11

2-(3-chloro-4-fluorophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [2-(3-chloro-4-fluorophenyl)ethyl](methyl)amine
• Benzeneethanamine, 3-chloro-4-fluoro-N-methyl-
• 2-(3-chloro-4-fluorophenyl)ethyl(methyl)amine

• Inchi： 1S/C9H11ClFN/c1-12-5-4-7-2-3-9(11)8(10)6-7/h2-3,6,12H,4-5H2,1H3
• InChI Key： TWEIYDOFZVKVIU-UHFFFAOYSA-N
• SMILES： C1(CCNC)=CC=C(F)C(Cl)=C1

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 244.1±25.0 °C(Predicted)
• pka: 9.91±0.10(Predicted)

Additional information on 2-(3-chloro-4-fluorophenyl)ethyl(methyl)amine

Comprehensive Overview of 2-(3-Chloro-4-Fluorophenyl)ethyl(methyl)amine (CAS No. 1199774-56-5)

2-(3-Chloro-4-fluorophenyl)ethyl(methyl)amine (CAS No. 1199774-56-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a chloro-fluorophenyl backbone, which is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its amine functional group, which plays a critical role in binding interactions and molecular stability.

In recent years, the demand for fluorinated compounds like 2-(3-chloro-4-fluorophenyl)ethyl(methyl)amine has surged, driven by their enhanced bioavailability and metabolic stability. This aligns with the growing trend in precision medicine and targeted drug delivery systems, where such compounds are explored for their ability to improve therapeutic efficacy. The CAS No. 1199774-56-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biochemical assays.

The synthesis of 2-(3-chloro-4-fluorophenyl)ethyl(methyl)amine involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or reductive amination techniques. These methods are widely discussed in synthetic chemistry forums, as they offer scalable and efficient pathways for producing high-purity derivatives. The compound's chloro-fluoro substitution pattern is also a hotspot for structure-activity relationship (SAR) studies, which are pivotal in optimizing drug candidates.

From an industrial perspective, CAS No. 1199774-56-5 is often referenced in patents related to central nervous system (CNS) therapeutics and enzyme inhibitors. Its structural motif is analogous to several FDA-approved drugs, making it a valuable scaffold for lead optimization. Additionally, the compound's logP and pKa values are frequently analyzed in computational chemistry models to predict its pharmacokinetic behavior.

Environmental and regulatory considerations are also critical when working with 2-(3-chloro-4-fluorophenyl)ethyl(methyl)amine. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure safety in laboratory settings. The compound's stability under various pH conditions and thermal degradation profiles are often studied to ensure compliance with green chemistry principles.

In summary, 2-(3-chloro-4-fluorophenyl)ethyl(methyl)amine (CAS No. 1199774-56-5) represents a versatile building block in modern chemical research. Its applications span drug development, material science, and biochemical engineering, making it a subject of ongoing innovation. As the scientific community continues to explore fluorinated aromatic amines, this compound is poised to remain a key player in advancing cutting-edge therapeutics and sustainable technologies.